Cas no 16648-30-9 (Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI))

• Product Name: Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI)
• CAS No: 16648-30-9
• MF: Ce₂H₁₀O₁₇S₃
• MW: 658.496193408966
• MDL: MFCD00149639
• CID: 121795
• Update Time: 2025-07-14

Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI)
• cerium(3+),trisulfate,pentahydrate
• AG-E-15952
• Cerium sulfate hydrate (Ce2(SO4)3.5H2O)
• Ceriumsulfate (Ce2(SO4)3) pentahydrate
• CTK4D2360
• CERIUM(III) SULFATE PENTAHYDRATE
• Cerium(IV) Sulfate Pentahydrate

• MDL： MFCD00149639
• Inchi： 1S/2Ce.3H2O4S.5H2O/c;;3*1-5(2,3)4;;;;;/h;;3*(H2,1,2,3,4);5*1H2/q2*+3;;;;;;;;/p-6
• InChI Key： MSSVKZVJPYBNIC-UHFFFAOYSA-H
• SMILES： [Ce+3].[Ce+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O.O.O.O.O

Computed Properties

• Exact Mass: 657.71900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 3,17 g/cm3
• PSA: 312.07000
• LogP: -1.09310
• Solubility: Not determined

Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide sulfates

Additional information on Sulfuric acid,cerium(3+) salt (3:2), pentahydrate (8CI,9CI)

Introduction to Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) and its Applications in Modern Chemistry

CAS No. 16648-30-9 refers to a specific chemical compound known as Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI). This compound has garnered significant attention in the field of inorganic and applied chemistry due to its unique properties and versatile applications. As a hydrated salt of cerium(III) ions, it plays a crucial role in catalysis, material science, and environmental remediation. The following discussion delves into the compound's chemical structure, synthesis methods, and recent advancements in its utilization across various scientific domains.

The molecular structure of Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) consists of cerium(III) ions coordinated with sulfate anions in a 3:2 ratio, further stabilized by five water molecules. This coordination complex exhibits remarkable stability under ambient conditions, making it a preferred choice for numerous industrial and laboratory applications. The presence of water molecules in the structure not only influences its solubility but also contributes to its catalytic activity by facilitating proton transfer reactions.

The synthesis of Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) typically involves the reaction of cerium metal or its oxides with concentrated sulfuric acid in an aqueous medium. The process is carefully controlled to ensure the formation of the desired pentahydrate form. Recent studies have explored alternative synthetic routes, such as using green chemistry principles to minimize waste and energy consumption. These advancements align with global efforts to develop more sustainable chemical manufacturing processes.

One of the most notable applications of Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) is in catalysis. Cerium(III) ions act as efficient catalysts in various organic transformations, including oxidation and reduction reactions. For instance, recent research has demonstrated its effectiveness in converting biomass-derived feedstocks into valuable chemicals through selective oxidation processes. The compound's ability to facilitate these reactions under mild conditions makes it an attractive option for renewable energy technologies.

In material science, Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) has been investigated for its potential use in corrosion inhibition and surface modification. Cerium-based coatings exhibit excellent protective properties against oxidative degradation when applied to metals such as iron and aluminum. These coatings are particularly useful in harsh industrial environments where traditional inhibitors may fail. The mechanism behind this protective action involves the formation of a stable ceramic layer on the metal surface, which acts as a barrier against corrosive agents.

The compound also finds applications in environmental chemistry. Cerium(III) ions are effective at removing heavy metals from wastewater through ion exchange and redox reactions. Recent studies have highlighted its potential in treating industrial effluents contaminated with toxic metals like cadmium and lead. The ability of Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) to oxidize or reduce these metals depending on the pH and redox conditions makes it a versatile tool for environmental remediation.

Another emerging area of research involves the use of Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) in energy storage systems. Cerium-based materials have shown promise as cathode components in rechargeable batteries due to their high redox potential and stability. Researchers are exploring ways to incorporate this compound into lithium-ion and sodium-ion batteries to enhance their performance and lifespan. Preliminary results indicate that Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) can significantly improve the efficiency of these energy storage devices.

The future prospects for Sulfuric acid, cerium(3+) salt (3:2), pentahydrate (8CI,9CI) are vast and multifaceted. As research continues to uncover new applications and synthetic methods, this compound is likely to play an increasingly important role in various scientific disciplines. Its versatility across catalysis, material science, environmental chemistry, and energy storage underscores its significance as a chemical reagent with broad utility.